Cysteine containing dipeptides show a metal specificity that matches the composition of seawater†
Physical Chemistry Chemical Physics Pub Date: 2016-05-10 DOI: 10.1039/C6CP00608F
Abstract
Model prebiotic dipeptide sequences were identified by bioinformatics and DFT and molecular dynamics calculations. The peptides were then synthesized and evaluated for metal affinity and specificity. Cysteine containing dipeptides were not associated with metal affinities that followed the Irving–Williams series but did follow the concentration trends found in seawater.
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